Cas no 50707-40-9 (1-Triazene,1-ethyl-3-(4-methylphenyl)-)

• Product Name: 1-Triazene,1-ethyl-3-(4-methylphenyl)-
• CAS No: 50707-40-9
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 375716
• PubChem ID: 98546
• Update Time: 2025-04-19

1-Triazene,1-ethyl-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Triazene,1-ethyl-3-(4-methylphenyl)-
• 1-Ethyl-3-p-Tolyltriazene
• 1-ETHYL-3-P-TOLYLTRIAZENE [FOR ESTERIFICATION]
• 1-ETHYL-3-PARA-TOLYLTRIAZENE
• Ethyltolyltriazene
• foresterification
• 1-Triazene, 1-ethyl-3-(4-methylphenyl)-
• 1-Ethyl-3-(p-tolyl)triazene
• DTXSID10198760
• (1E)-3-Ethyl-1-(4-methylphenyl)-1-triazene #
• 1-Triazene, 1-ethyl-3-(4-methylphenyl)- (9CI)
• UNII-7073MFT1NZ
• SCHEMBL9870488
• (E)-3-ethyl-1-p-tolyltriaz-1-ene
• WLN: 2NUNMR D1
• NSC-146446
• 7073MFT1NZ
• Triazene, 1-ethyl-3-(p-tolyl)-
• 1-ETHYL-3-(4-METHYLPHENYL)-1-TRIAZENE
• NSC 146446
• FT-0639931
• BPOZIJBDYFHEJR-UHFFFAOYSA-N
• 3-Ethyl-1-p-tolyltriazene
• 50707-40-9
• N-(ethyldiazenyl)-4-methylaniline
• NSC146446
• SCHEMBL1278595
• E0292

• MDL： MFCD00026694
• Inchi： 1S/C9H13N3/c1-3-10-12-11-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,10,11)
• InChI Key： BPOZIJBDYFHEJR-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)/N=N/CC

Computed Properties

• Exact Mass: 163.11100
• Monoisotopic Mass: 163.110947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 36.8

Experimental Properties

• Density: 0.9987 (rough estimate)
• Boiling Point: 280.31°C (rough estimate)
• Flash Point: 95.8°C
• Refractive Index: 1.4800 (estimate)
• PSA: 36.75000
• LogP: 2.99410